N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-methylbenzamide

• IUPAC Name: N-[[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl]-2-methylbenzamide
• InChI: InChI=1S/C20H16F2N2O2/c1-13-5-2-3-7-16(13)19(25)24-12-14-6-4-10-23-20(14)26-18-9-8-15(21)11-17(18)22/h2-11H,12H2,1H3,(H,24,25)
• InChI Key: UHPJHZCTRWQFCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2=C(N=CC=C2)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C20H16F2N2O2
• Molecular Weight: 354.3 g/mol

Description

“N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-methylbenzamide” is a compound that is available for scientific research needs. It is also known by registry numbers ZINC000011820696. This compound has been used in the design and synthesis of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

The compound has been synthesized as part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These derivatives were designed and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Chemical Reactions Analysis

The compound has been involved in the design and synthesis of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Future Directions

The molecular interactions of the derivatised conjugates of “N-{[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl}-2-methylbenzamide” in docking studies reveal their suitability for further development. This suggests potential future directions in the development of novel anti-tubercular agents.